Cas no 2167430-14-8 ((1r,3r)-1-{(tert-butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-1-{(tert-butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid
• CAS No: 2167430-14-8
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• CID: 5213195
• PubChem ID: 72207730
• Update Time: 2025-05-25

(1r,3r)-1-{(tert-butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-3-fluoro-, trans-
• (1r,3r)-1-{(tert-butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid

• Inchi： 1S/C10H16FNO4/c1-9(2,3)16-8(15)12-10(7(13)14)4-6(11)5-10/h6H,4-5H2,1-3H3,(H,12,15)(H,13,14)/t6-,10+
• InChI Key： IJKIYRATBCOEOV-XGAOUMNUSA-N
• SMILES： [C@]1(NC(OC(C)(C)C)=O)(C(O)=O)C[C@@H](F)C1

Additional information on (1r,3r)-1-{(tert-butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid

Comprehensive Overview of (1R,3R)-1-{(tert-Butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2167430-14-8)

(1R,3R)-1-{(tert-Butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2167430-14-8) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its stereospecific configuration and carboxylic acid functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the tert-butoxy carbonyl (Boc) protecting group and fluorine substitution, make it a valuable building block for drug discovery and development.

The growing interest in fluorinated compounds like (1R,3R)-1-{(tert-Butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid is driven by their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently explore its applications in designing protease inhibitors, kinase modulators, and other small-molecule therapeutics. The compound's CAS No. 2167430-14-8 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its stereochemical purity, which is essential for achieving high selectivity in target binding. The (1R,3R) configuration ensures optimal spatial orientation for interactions with biological targets, a feature highly sought after in asymmetric synthesis. Additionally, the presence of the Boc group allows for facile deprotection under mild conditions, enabling further functionalization without compromising the integrity of the cyclobutane core.

In the context of green chemistry, (1R,3R)-1-{(tert-Butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid aligns with the demand for sustainable synthetic routes. Its synthesis often employs catalytic methods to minimize waste and improve atom economy, addressing environmental concerns while maintaining high yields. This aspect resonates with the pharmaceutical industry's shift toward eco-friendly manufacturing practices.

The compound's fluorine atom plays a pivotal role in modulating electronic and steric properties, a topic frequently discussed in structure-activity relationship (SAR) studies. Fluorination is known to enhance lipophilicity and membrane permeability, making derivatives of this compound promising candidates for CNS-targeted drugs. Such applications are particularly relevant given the rising focus on neurodegenerative diseases and blood-brain barrier penetration in drug design.

Analytical characterization of CAS No. 2167430-14-8 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structure and purity. These methods are crucial for ensuring reproducibility in research, a priority for laboratories working on preclinical development.

As the scientific community continues to explore cyclobutane scaffolds, (1R,3R)-1-{(tert-Butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid remains a focal point due to its balanced rigidity and flexibility—properties that are advantageous in conformational restriction strategies. Its integration into peptidomimetics and macrocyclic compounds further underscores its utility in addressing challenging drug targets.

In summary, (1R,3R)-1-{(tert-Butoxy)carbonylamino}-3-fluorocyclobutane-1-carboxylic acid (CAS No. 2167430-14-8) exemplifies the intersection of innovative synthetic chemistry and therapeutic potential. Its multifaceted applications, from medicinal chemistry to material science, position it as a compound of enduring interest in both academic and industrial settings.